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Compound of Interest

Compound Name: 5-Bromonaphthalen-1-amine

Cat. No.: B1286507

Technical Guide: 5-Bromonaphthalen-1-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromonaphthalen-1-amine, a
key chemical intermediate. It includes a detailed summary of its chemical properties, alternative
names, a representative experimental protocol for its synthetic application, and a workflow
diagram illustrating a key chemical transformation.

Chemical Identity and Synonyms

5-Bromonaphthalen-1-amine is an aromatic amine and a brominated derivative of
naphthalene. It is also known by a variety of alternative names, which are crucial for
comprehensive literature and database searches.

Synonyms and Alternative Names:

5-Bromo-1-naphthylamine[1]

1-Amino-5-bromonaphthalene[1]

5-Bromo-1-naphthalenamine[1]

1-Naphthalenamine, 5-bromo-[1]
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e 5-Amino-1-bromonaphthalene[1]

Physicochemical Properties

A summary of the key quantitative data for 5-Bromonaphthalen-1-amine is presented in the
table below. These properties are essential for designing experimental conditions,
understanding its reactivity, and for analytical characterization.

Property Value Source(s)
Molecular Formula C10HsBrN [1]
Molecular Weight 222.08 g/mol [1]
CAS Number 4766-33-0 [1]
Appearance Solid

Melting Point 66-68 °C

Boiling Point 358.0£17.0 °C at 760 mmHg

Density 1.6+0.1 g/cm3

pKa 3.35+0.10 (Predicted)

Flash Point 170.3£20.9 °C

XLogP3 2.9 [1]
Exact Mass 220.98401 Da [1]
Monoisotopic Mass 220.98401 Da [1]

Experimental Protocol: Sandmeyer Reaction

The Sandmeyer reaction is a cornerstone of aromatic chemistry, providing a method to replace
an amino group on an aromatic ring with a halide via a diazonium salt intermediate. This
protocol details a representative procedure for the conversion of 5-Bromonaphthalen-1-amine
to 1,5-dibromonaphthalene, illustrating a key synthetic utility of the title compound.

Objective: To synthesize 1,5-dibromonaphthalene from 5-Bromonaphthalen-1-amine.
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Materials:

e 5-Bromonaphthalen-1-amine

e Sodium nitrite (NaNO2)

e Hydrobromic acid (HBr, 48%)

o Copper(l) bromide (CuBr)

o Deionized water

e |ce

o Diethyl ether (or other suitable organic solvent)
» Saturated sodium bicarbonate solution

e Brine

o Anhydrous magnesium sulfate (MgSOa)

o Starch-iodide paper

Procedure:

Part A: Diazotization of 5-Bromonaphthalen-1-amine

 In a flask of appropriate size, dissolve 5-Bromonaphthalen-1-amine in a solution of
hydrobromic acid (48%) and water.

e Cool the mixture to 0-5 °C in an ice-salt bath with continuous stirring. It is critical to maintain
this low temperature to ensure the stability of the diazonium salt.

» In a separate beaker, prepare a solution of sodium nitrite in deionized water.

e Add the sodium nitrite solution dropwise to the stirred, cold solution of the amine salt. The
rate of addition should be controlled to keep the temperature below 5 °C.
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 After the complete addition of sodium nitrite, continue stirring the mixture at 0-5 °C for an
additional 20-30 minutes.

 Verify the presence of excess nitrous acid by testing a drop of the reaction mixture on starch-
iodide paper. A positive test (immediate blue-black color) indicates that the diazotization is
complete. If the test is negative, add a small amount of additional sodium nitrite solution until
a positive test is achieved.

Part B: Sandmeyer Reaction
 In a separate reaction vessel, prepare a solution of copper(l) bromide in hydrobromic acid.

» Slowly and carefully, add the cold diazonium salt solution from Part A to the copper(l)
bromide solution with vigorous stirring. The addition should be done in portions to control the
evolution of nitrogen gas.

 After the addition is complete, allow the reaction mixture to warm to room temperature.

o Gently heat the mixture (e.g., using a water bath at 50-60 °C) until the evolution of nitrogen
gas ceases.

Part C: Work-up and Purification
e Cool the reaction mixture to room temperature and transfer it to a separatory funnel.
o Extract the crude product with diethyl ether (or another suitable organic solvent).

o Combine the organic extracts and wash sequentially with deionized water, saturated sodium
bicarbonate solution (to neutralize any remaining acid), and finally with brine.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter to remove the drying agent and concentrate the solvent using a rotary evaporator.

e The resulting crude 1,5-dibromonaphthalene can be further purified by recrystallization or
column chromatography.
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Synthetic Workflow Visualization

The following diagram illustrates the logical flow of the Sandmeyer reaction, from the starting
amine to the final aryl bromide product.

Substitution

5-Bromonaphthalen-1-amine NaNOzﬁ, HBr Diazotization 5-Bromonaphthalene-l—c_hazomum Bromide 1,5-Dibromonaphthalene
0-5°C (Intermediate) )
A

Click to download full resolution via product page

Caption: Workflow of the Sandmeyer reaction for 5-Bromonaphthalen-1-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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